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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxybenzoic acid, with the CAS registry number 619-86-3, is an aromatic carboxylic acid

that serves as a versatile intermediate in various fields of chemical synthesis.[1] Structurally, it

is a derivative of benzoic acid with an ethoxy group at the para-position. This substitution

significantly influences its physicochemical properties and reactivity, making it a valuable

building block in the synthesis of pharmaceuticals, liquid crystals, and other specialty

chemicals.[2] Recent research has also highlighted its potential as an anti-biofilm agent,

particularly against pathogenic bacteria such as Staphylococcus aureus, suggesting new

avenues for its application in drug development.

This technical guide provides a comprehensive overview of 4-ethoxybenzoic acid, including

its chemical and physical properties, detailed experimental protocols for its synthesis and

purification, and methods to evaluate its biological activity.

Physicochemical and Spectral Data
The key physicochemical and spectral properties of 4-ethoxybenzoic acid are summarized in

the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of 4-Ethoxybenzoic Acid
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Property Value Source

CAS Number 619-86-3

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance
White to off-white crystalline

solid
[1]

Melting Point 197-199 °C

Boiling Point 291.2 °C (estimated)
No direct experimental value

found

Solubility

Limited solubility in water;

Soluble in organic solvents like

ethanol and ether.

[1]

pKa 4.84
No direct experimental value

found

Table 2: Spectral Data of 4-Ethoxybenzoic Acid
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Technique Key Data Points Source

¹H NMR

Signals corresponding to

ethoxy group (triplet and

quartet) and para-substituted

aromatic protons (two

doublets).

[3]

¹³C NMR

Distinct signals for the ethoxy

carbons, aromatic carbons,

and the carboxylic acid carbon.

[3]

IR (Infrared)

Characteristic peaks for O-H

stretching of the carboxylic

acid, C=O stretching, and C-O

stretching of the ether.

[3]

Mass Spec (MS)

Molecular ion peak

corresponding to the molecular

weight (166.17 g/mol ).

[3]

Experimental Protocols
Synthesis of 4-Ethoxybenzoic Acid via Williamson Ether
Synthesis
This protocol describes the synthesis of 4-ethoxybenzoic acid from ethyl 4-hydroxybenzoate,

which is a two-step process involving etherification followed by hydrolysis.

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 4-Ethoxybenzoic acid.
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Materials:

Ethyl 4-hydroxybenzoate

Potassium carbonate (K₂CO₃), anhydrous

Ethyl iodide (C₂H₅I)

Dimethylformamide (DMF), anhydrous

Ethanol (EtOH)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Ethyl acetate

Sodium sulfate (Na₂SO₄), anhydrous

Deionized water

Procedure:

Step 1: Synthesis of Ethyl 4-ethoxybenzoate

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

ethyl 4-hydroxybenzoate (1 equivalent) in anhydrous DMF.

Add anhydrous potassium carbonate (1.5 equivalents).

Stir the mixture at room temperature for 15 minutes.

Slowly add ethyl iodide (1.2 equivalents) to the reaction mixture.

Heat the reaction mixture to 80°C and maintain for 4-6 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature.
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Pour the mixture into cold water and extract the product with ethyl acetate (3 x volume of

aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain crude ethyl 4-ethoxybenzoate.

Step 2: Hydrolysis to 4-Ethoxybenzoic Acid

Dissolve the crude ethyl 4-ethoxybenzoate in ethanol.

Add a 2M aqueous solution of sodium hydroxide (2 equivalents).

Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

After completion, cool the mixture to room temperature and remove the ethanol under

reduced pressure.

Dilute the residue with water and acidify with concentrated hydrochloric acid until the pH is

approximately 2.

A white precipitate of 4-ethoxybenzoic acid will form.

Purification by Recrystallization
Procedure:

Collect the crude 4-ethoxybenzoic acid by vacuum filtration and wash with cold deionized

water.

Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

Slowly add hot deionized water until the solution becomes slightly turbid.

Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete

crystallization.
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Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-

water mixture.

Dry the crystals under vacuum to obtain pure 4-ethoxybenzoic acid.

Biological Activity: Anti-Biofilm Assay
4-Ethoxybenzoic acid has been shown to inhibit biofilm formation by Staphylococcus aureus.

The following protocol describes a crystal violet assay to quantify this inhibitory effect.

Experimental Workflow: Crystal Violet Anti-Biofilm Assay
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Caption: Workflow for the Crystal Violet anti-biofilm assay.
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Materials:

Staphylococcus aureus strain (e.g., ATCC 29213)

Tryptic Soy Broth (TSB)

4-Ethoxybenzoic acid

Phosphate-buffered saline (PBS)

0.1% (w/v) Crystal Violet solution

95% Ethanol

Sterile 96-well flat-bottom microtiter plates

Procedure:

Prepare an overnight culture of S. aureus in TSB at 37°C.

Dilute the overnight culture 1:100 in fresh TSB.

Prepare serial dilutions of 4-ethoxybenzoic acid in TSB in a 96-well plate. Include a vehicle

control (solvent used to dissolve the compound) and a no-treatment control.

Add 100 µL of the diluted bacterial culture to each well containing 100 µL of the compound

dilutions.

Incubate the plate at 37°C for 24 hours without shaking.

After incubation, gently discard the planktonic cells by inverting the plate.

Wash each well twice with 200 µL of sterile PBS to remove loosely attached cells.

Air dry the plate for 15-20 minutes.

Add 150 µL of 0.1% crystal violet solution to each well and incubate at room temperature for

15 minutes.
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Remove the crystal violet solution and wash the wells three times with 200 µL of sterile PBS.

Add 200 µL of 95% ethanol to each well to solubilize the bound crystal violet.

Incubate for 10-15 minutes at room temperature with gentle shaking.

Transfer 150 µL of the ethanol-crystal violet solution to a new 96-well plate.

Measure the absorbance at 570 nm using a microplate reader.

The percentage of biofilm inhibition is calculated as: [1 - (OD of treated well / OD of control

well)] x 100%.

Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the direct interaction

of 4-ethoxybenzoic acid with eukaryotic signaling pathways. Research on structurally related

compounds, such as 4-hydroxybenzoic acid, has shown interactions with pathways like the

estrogen receptor α-dependent signaling pathway. However, the ethoxy substitution in 4-
ethoxybenzoic acid significantly alters its electronic and steric properties, and therefore, its

biological targets and effects on signaling cascades may differ. Further research is required to

elucidate the specific molecular targets and signaling pathways modulated by 4-
ethoxybenzoic acid in mammalian cells, which would be crucial for its development as a

therapeutic agent.

Conclusion
4-Ethoxybenzoic acid is a compound of significant interest with established applications as a

chemical intermediate and emerging potential in the field of antimicrobial research. This guide

has provided a detailed overview of its properties and practical, step-by-step protocols for its

synthesis, purification, and the evaluation of its anti-biofilm activity. While its mechanism of

action at the molecular level in eukaryotic systems remains to be fully elucidated, the

information presented here serves as a valuable resource for researchers and professionals

engaged in the study and application of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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